Cas no 187148-77-2 (9-(2-Ethylhexyl)carbazole)

• Product Name: 9-(2-Ethylhexyl)carbazole
• CAS No: 187148-77-2
• MF: C₂₀H₂₅N
• MW: 279.41920542717
• MDL: MFCD06798127
• CID: 114973
• PubChem ID: 253662518
• Update Time: 2025-10-29

9-(2-Ethylhexyl)carbazole Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole,9-(2-ethylhexyl)-
• 9-(2-Ethylhexyl)carbazole
• 9-(2-Ethylhexyl)-9H-carbazole
• 9H-Carbazole,9-(2-ethylhexyl)
• N-(2-Ethylhexyl)carbazole
• 9-(2-ETHYLHEXYL)CARBAZOLE 97
• 9-(2-Ethylhexyl)carbazole 97%
• SAXNQWFLHXTRDI-UHFFFAOYSA-N
• 9-(2-ethyl-hexyl)-9H-carbazole
• EH00764
• VZ31080
• E0972

• MDL： MFCD06798127
• Inchi： 1S/C20H25N/c1-3-5-10-16(4-2)15-21-19-13-8-6-11-17(19)18-12-7-9-14-20(18)21/h6-9,11-14,16H,3-5,10,15H2,1-2H3
• InChI Key： SAXNQWFLHXTRDI-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C2C=CC=CC1=2)CC(CC)CCCC

Computed Properties

• Exact Mass: 279.19900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.4
• Topological Polar Surface Area: 4.9

Experimental Properties

• Color/Form: liquid
• Density: 1.004 g/mL at 25 °C(lit.)
• Boiling Point: 40 °C/3 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.5949(lit.)
• PSA: 4.93000
• LogP: 6.01090
• Solubility: Not determined

9-(2-Ethylhexyl)carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36/37/39-45
• Risk Phrases：R25

Additional information on 9-(2-Ethylhexyl)carbazole

Introduction to 9-(2-Ethylhexyl)carbazole (CAS No. 187148-77-2)

9-(2-Ethylhexyl)carbazole, identified by the Chemical Abstracts Service Number (CAS No.) 187148-77-2, is a significant organic compound that has garnered considerable attention in the field of chemical and pharmaceutical research. This compound belongs to the carbazole family, which is known for its diverse applications in materials science, organic electronics, and medicinal chemistry. The structural incorporation of a 2-ethylhexyl side chain into the carbazole core imparts unique physicochemical properties, making it a valuable building block for various advanced applications.

The molecular structure of 9-(2-Ethylhexyl)carbazole consists of a rigid aromatic carbazole ring system connected to an alkyl chain. This configuration enhances solubility and processability while maintaining electronic properties suitable for optoelectronic devices. Recent studies have highlighted its potential in the development of organic semiconductors, particularly in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The extended conjugation provided by the carbazole moiety, combined with the electron-donating effect of the 2-ethylhexyl group, contributes to efficient charge transport properties, which are critical for high-performance electronic devices.

In the realm of pharmaceutical research, 9-(2-Ethylhexyl)carbazole has been explored as a precursor or intermediate in synthesizing novel bioactive molecules. Its aromatic system offers a platform for further functionalization, enabling the design of compounds with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The 2-ethylhexyl substituent not only improves solubility but also modulates bioavailability, making it an attractive candidate for drug development.

One of the most compelling aspects of 9-(2-Ethylhexyl)carbazole is its versatility in material science applications. The compound’s ability to form stable films and its compatibility with various processing techniques have made it a candidate for use in flexible electronics. Researchers have demonstrated its utility in creating conductive polymers and small-molecule-based materials that exhibit excellent thermal stability and mechanical strength. These properties are essential for next-generation electronic devices that require durability and flexibility.

Recent advancements in polymer chemistry have further expanded the potential applications of 9-(2-Ethylhexyl)carbazole. By incorporating this compound into polymer matrices, scientists have developed novel materials with enhanced optical and electrical properties. These materials are being tested in various contexts, including photovoltaic cells and sensors, where high efficiency and stability are paramount. The ability of 9-(2-Ethylhexyl)carbazole to integrate seamlessly into these systems underscores its importance as a functional monomer or dopant.

The synthesis of 9-(2-Ethylhexyl)carbazole typically involves multi-step organic reactions, including alkylation and cyclization processes. Advances in synthetic methodologies have enabled more efficient and scalable production methods, reducing costs and improving yields. These improvements are crucial for facilitating broader adoption in industrial applications. Additionally, green chemistry principles have been applied to optimize synthetic routes, minimizing waste and energy consumption while maintaining high purity standards.

The optoelectronic properties of 9-(2-Ethylhexyl)carbazole make it particularly interesting for applications in lighting and display technologies. In OLEDs, this compound can serve as an emissive layer or host material, contributing to bright, energy-efficient displays. Its electron-donating nature also makes it suitable for use as a hole-transporting material in OFETs, where charge injection and transport efficiency are critical factors. These findings highlight the compound’s potential to drive innovation in the electronics industry.

From a medicinal chemistry perspective, the structural features of 9-(2-Ethylhexyl)carbazole offer opportunities for designing molecules with targeted biological activity. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives with enhanced pharmacological profiles. This approach has led to promising candidates for treating neurological disorders, cancer, and other diseases. The combination of computational design with experimental validation underscores the interdisciplinary nature of modern drug discovery.

The environmental impact of using 9-(2-Ethylhexyl)carbazole has also been a focus of recent studies. Efforts have been made to assess its biodegradability and toxicity profile to ensure safe handling and disposal practices. These assessments are part of broader initiatives to promote sustainable chemistry practices across industries. By understanding the environmental footprint of compounds like 9-(2-Ethylhexyl)carbazole, researchers can develop more responsible synthetic strategies that minimize ecological impact.

In conclusion,9-(2-Ethylhexyl)carbazole (CAS No. 187148-77-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features enable diverse applications in electronics, pharmaceuticals, and materials science. As research continues to uncover new uses for this compound，its importance is likely to grow further，driving innovation and progress in these fields.